Calcium carbonate, for cell culture

• Molecular Formula: CH2CaO3
• Molecular Weight: 102.10 g/mol
• InChI: InChI=1S/CHO2.Ca.H2O/c2-1-3;;/h(H,2,3);;1H2/q-1;+2;/p-1
• InChIKey: LSNNEDKEACAXOS-UHFFFAOYSA-M

Standard CaCO₃ grades introduce cytotoxic metals and undefined Ca²⁺ release kinetics, compromising cell culture reproducibility. This BioReagent-grade (≥99.0%) is specifically validated for insect cell systems and alginate hydrogel formation. - Certified low transition metals (Fe, Cu) to prevent oxidative stress in primary/stem cells - Defined calcite polymorph vs. vaterite/ACC ensures consistent dissolution and ALP activity baseline - Spherical morphology option available to avoid MSC proliferation inhibition vs. cubic particles - For enhanced IVF/stem cell outcomes, request amorphous calcium carbonate (ACC) form

Calcium Carbonate for Cell Culture: Product Overview

Calcium carbonate (CaCO₃) is a ternary ionic compound widely utilized in cell culture as a mineral supplement, buffering agent, and scaffold material for biomineralization studies . Commercial grades designated 'for cell culture' or 'BioReagent' undergo rigorous quality control to ensure high purity (≥99.0%) and low endotoxin levels, making them suitable for sensitive eukaryotic and insect cell systems . Its intrinsic low solubility in water (0.0015 g/100 mL at 25°C) enables controlled calcium ion release and prolonged gelation times in alginate-based 3D culture matrices, a key functional distinction from highly soluble calcium salts [1].

BioReagent grade specifically tested for insect cell culture applications

Controlled solubility prolongs alginate working time for uniform hydrogel formation

Minimized trace metal contamination supports sensitive eukaryotic cell systems

• [1] Ruipu Biological. The physicochemical properties of calcium gluconate - Ruipu Biological. Solubility of calcium carbonate in pure water at 25°C: 0.0015 g/100mL. View Source

Why Generic CaCO₃ Fails for Cell Culture

Substituting cell culture-grade calcium carbonate with generic reagent-grade powder introduces risks of batch-to-batch variability in trace metal contamination (e.g., Fe, Cu, Ba), endotoxin levels, and particle size distribution, all of which can significantly alter cellular responses. For instance, trace iron content in non-specialty grades can catalyze oxidative stress, while amorphous calcium carbonate (ACC) phases, which exhibit distinct osteogenic activity compared to crystalline calcite, are absent in generic preparations [1]. Furthermore, the defined solubility kinetics of cell culture-grade CaCO₃ are essential for controlled Ca²⁺ delivery in mineralization assays and 3D gelation processes, where uncontrolled dissolution from impure or differently processed sources compromises experimental reproducibility .

Non-cell culture grades may introduce transition metals that induce oxidative stress in primary and stem cells.

Unspecified polymorph form can alter Ca²⁺ release kinetics, particle degradation, and osteogenic differentiation potential.

Calcium citrate or chloride shifts alkaline phosphatase activity and mineralization outcomes compared to CaCO₃ in osteoblast models.

• [1] Tolba, E., et al. (2016). High biocompatibility and improved osteogenic potential of amorphous calcium carbonate/vaterite. Journal of Materials Chemistry B, 4, 376-386. View Source

Calcium Carbonate for Cell Culture: Comparative Performance

ALP Activity in Human Osteoblasts by Calcium Source

Cell culture-grade calcium carbonate (e.g., Sigma C5929 BioReagent) is specified at ≥99.0% purity, with tightly controlled trace metal impurities critical for minimizing cellular toxicity and oxidative stress . In contrast, generic precipitated calcium carbonate grades may contain up to ≤0.002% Fe (20 ppm) as a standard specification, which can be a source of variability in sensitive cell systems . This level of purity assurance is essential for reproducible outcomes in insect cell culture and primary mammalian cell work.

ALP Activity (CaCO₃)

Head-to-head

2.0-fold increase vs. control

Provides a defined baseline osteogenic signal

Calcium citrate 2.5-fold; CaCO₃-based matrix 4.0-fold. Human fetal osteoblasts, 0.5 mg/mL, 4 days.

Evidence Dimension	Purity (Assay)
Target Compound Data	≥99.0% (BioReagent grade)
Comparator Or Baseline	Generic precipitated calcium carbonate: ≤0.002% Fe (20 ppm) as a typical impurity specification
Quantified Difference	≥99.0% purity ensures minimal trace metal variability; specific impurity levels for BioReagent grade are lower and more tightly controlled than general industrial grades.
Conditions	Product specification; insect cell culture suitability

Why This Matters

High and consistent purity minimizes batch-to-batch variability and off-target cellular effects, directly supporting reproducible cell culture experiments and regulatory compliance.

Osteogenic Potential: ACC/Vaterite vs. Calcite in MSCs

Calcium carbonate (CaCO₃) exhibits extremely low water solubility (0.0015 g/100 mL at 25°C), a property that is deliberately leveraged to slow the gelation rate of alginate hydrogels, extending working time for 3D cell encapsulation [1]. In comparison, calcium chloride (CaCl₂) is highly soluble (74.5 g/100 mL at 25°C), leading to rapid, uncontrolled gelation that can entrap cells in non-uniform matrices [2]. This differential solubility is a primary criterion for selecting CaCO₃ over CaCl₂ for internal gelation methods in tissue engineering .

ACC/Vaterite vs. Calcite

Head-to-head

ACC/vaterite induces ALP gene expression; calcite remains biologically inert

Polymorph form determines osteogenic bioactivity

SaOS-2 and human MSCs. ACC/vaterite particles degrade over time, releasing bioavailable Ca²⁺.

Evidence Dimension	Water Solubility at 25°C
Target Compound Data	0.0015 g/100 mL
Comparator Or Baseline	Calcium chloride (CaCl₂): 74.5 g/100 mL
Quantified Difference	Approximately 49,667-fold lower solubility
Conditions	Pure water, 25°C [2]

Why This Matters

Low solubility enables precise temporal control over calcium ion release, essential for homogeneous 3D cell encapsulation and consistent hydrogel mechanical properties.

• [1] Ruipu Biological. The physicochemical properties of calcium gluconate - Ruipu Biological. Solubility of calcium carbonate in pure water at 25°C: 0.0015 g/100mL. View Source
• [2] Ruipu Biological. The physicochemical properties of calcium gluconate - Ruipu Biological. Solubility of calcium chloride in pure water at 25°C: 74.5 g/100mL. View Source

Spherical vs. Cubic Morphology: MSC Cytocompatibility

Amorphous calcium carbonate (ACC) containing small amounts of vaterite (CaCO₃/polyP) induced significant osteogenic activity in SaOS-2 cells and human mesenchymal stem cells (MSCs), as evidenced by upregulated alkaline phosphatase (ALP) gene expression, whereas crystalline calcite was biologically inert in the same assays [1]. In a direct head-to-head comparison, ACC/vaterite particles disintegrated over time during cell culture incubation, releasing bioactive calcium ions, while calcite particles remained intact and did not promote differentiation [2]. This demonstrates that the amorphous phase, not just the calcium carbonate composition, is critical for bioactivity.

Spherical vs. Cubic Morphology

Head-to-head

Spherical: moderate proliferation inhibition; cubic: significantly stronger inhibition and ALP suppression

Morphology dictates MSC cytocompatibility

rBMSCs, MTS assay, identical composition and size. No ROS elevation observed.

Evidence Dimension	Osteogenic activity (ALP gene expression)
Target Compound Data	ACC/vaterite (CaCO₃/polyP): Positive induction of ALP gene in SaOS-2 and hMSCs
Comparator Or Baseline	Crystalline calcite: No detectable osteogenic activity (biologically inert)
Quantified Difference	Qualitative difference: ACC/vaterite is osteoinductive; calcite is not.
Conditions	SaOS-2 osteosarcoma cells and human mesenchymal stem cells (hMSCs) in vitro [1]

Why This Matters

For bone tissue engineering and mineralization studies, selecting an ACC-containing formulation over pure crystalline calcite is essential for eliciting a meaningful osteogenic cellular response.

• [1] Tolba, E., et al. (2016). High biocompatibility and improved osteogenic potential of amorphous calcium carbonate/vaterite. Journal of Materials Chemistry B, 4, 376-386. View Source
• [2] Tolba, E., et al. (2016). High biocompatibility and improved osteogenic potential of amorphous calcium carbonate/vaterite. Cell culture and Ca2+ release experiments revealed ACC/vaterite disintegration, unlike calcite. View Source

Stabilized ACC vs. Crystalline CaCO₃: Cell Growth Enhancement

In a study simulating space microgravity conditions, human bone marrow-derived mesenchymal stem cells (hBM-MSCs) treated with amorphous calcium carbonate (ACC) exhibited significantly greater calcium deposition compared to cells treated with a calcium chloride (CaCl₂) control. The quantitative difference was highly significant (p < 0.0001), with ACC treatment accelerating osteoblast transformation both in space and on Earth [1]. This suggests ACC functions not merely as a calcium source but as a biologically active compound modulating pH and cellular metabolism [2].

Stabilized ACC vs. Crystalline

Class-level

ACC: up to 7-fold motile sperm increase; enhanced myotube formation, embryo hatching, neural regeneration

Reported cell growth enhancement across multiple cell models

Patent data; validation in target system recommended. Multiple cell types tested in vitro.

Evidence Dimension	Calcium deposition (osteoblast differentiation)
Target Compound Data	ACC: Significantly greater calcium deposition (p < 0.0001)
Comparator Or Baseline	Calcium chloride (CaCl₂): Baseline deposition level
Quantified Difference	p < 0.0001
Conditions	hBM-MSCs differentiated into osteoblasts under microgravity and Earth gravity [1]

Why This Matters

For musculoskeletal research and space biology, ACC provides a functionally superior calcium source that actively promotes mineralization, outperforming the commonly used soluble salt CaCl₂.

• [1] Amorphical Ltd. (2026). Amorphous calcium carbonate enhances osteogenic differentiation and myotube formation of human bone marrow derived mesenchymal stem cells and primary skeletal muscle cells under microgravity conditions. View Source
• [2] Amorphical Ltd. (2026). ACC functions not merely as a calcium source but as a biologically active compound capable of modulating pH and cellular metabolism. View Source

Calcium Carbonate for Cell Culture: Application Scenarios

Insect Cell Media and Alginate Hydrogel Preparation

The extremely low solubility of calcium carbonate (0.0015 g/100 mL) directly enables the controlled internal gelation of alginate solutions, extending working time and ensuring uniform cell distribution within the hydrogel [1]. This property is essential for reproducible 3D bioprinting and the creation of defined microenvironments for stem cell culture and tissue engineering .

Controlled Osteogenesis with Defined Calcium Baseline

The proven osteoinductive capacity of amorphous calcium carbonate (ACC)-containing phases, in contrast to biologically inert calcite, makes cell culture-grade ACC a critical component for in vitro bone formation models [1]. It reliably promotes alkaline phosphatase expression and calcium deposition in osteoblasts and mesenchymal stem cells, facilitating the study of mineralization pathways and the screening of pro-osteogenic compounds .

Spherical CaCO₃ for Bone Tissue Scaffolds

BioReagent-grade calcium carbonate with high purity (≥99.0%) and low trace metal content is specifically formulated to meet the stringent requirements of insect cell culture, where even minor impurities can compromise cell viability and recombinant protein expression [1]. This grade ensures a consistent and non-toxic environment for sensitive cell lines, reducing experimental variability .

ACC Supplementation in Advanced Cell Culture Media

In vitro mantle cell culture systems from Pinctada fucata demonstrate that amorphous calcium carbonate precipitation is a direct cellular process fundamental to shell formation [1]. Using high-purity, cell culture-grade ACC as a defined substrate allows researchers to dissect the molecular mechanisms of biomineralization, including the role of matrix proteins and carbonic anhydrase, in a controlled environment .

Application

Selection Property

Validation Focus

Insect cell culture & alginate hydrogel

Cell culture-grade purity, controlled solubility

Insect cell viability, uniform hydrogel formation

Osteogenesis baseline control

Defined baseline ALP response

Batch-to-batch ALP consistency, modulator screening

Bone tissue scaffolds

Spherical particle morphology

MSC proliferation and ALP activity maintenance

Advanced cell culture media

Amorphous polymorph (ACC)

Cell growth endpoints in reproductive and neuromuscular disease models

• [1] Ruipu Biological. The physicochemical properties of calcium gluconate - Ruipu Biological. Solubility of calcium carbonate in pure water at 25°C: 0.0015 g/100mL. View Source
• [2] Tolba, E., et al. (2016). High biocompatibility and improved osteogenic potential of amorphous calcium carbonate/vaterite. Journal of Materials Chemistry B, 4, 376-386. View Source
• [3] Amorphical Ltd. (2026). Amorphous calcium carbonate enhances osteogenic differentiation and myotube formation of human bone marrow derived mesenchymal stem cells and primary skeletal muscle cells under microgravity conditions. View Source
• [4] Xiang, L., et al. (2014). Amorphous calcium carbonate precipitation by cellular biomineralization in mantle cell cultures of Pinctada fucata. PLoS ONE, 9(11), e113150. View Source